Cas no 56914-10-4 (Thiourea, N-2-naphthalenyl-N'-(3-pyridinylmethyl)-)

Thiourea, N-2-naphthalenyl-N'-(3-pyridinylmethyl)- structure
56914-10-4 structure
Product Name:Thiourea, N-2-naphthalenyl-N'-(3-pyridinylmethyl)-
CAS No:56914-10-4
MF:C17H15N3S
MW:293.386101961136
CID:347372
PubChem ID:21454485
Update Time:2025-04-19

Thiourea, N-2-naphthalenyl-N'-(3-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Thiourea, N-2-naphthalenyl-N'-(3-pyridinylmethyl)-
    • 1-naphthalen-2-yl-3-(pyridin-3-ylmethyl)thiourea
    • N-Naphthalen-2-yl-N'-[(pyridin-3-yl)methyl]thiourea
    • N-(2-naphthyl)-N'-(3-pyridinylmethyl)thiourea
    • DTXSID30614194
    • 56914-10-4
    • SCHEMBL11716726
    • Inchi: 1S/C17H15N3S/c21-17(19-12-13-4-3-9-18-11-13)20-16-8-7-14-5-1-2-6-15(14)10-16/h1-11H,12H2,(H2,19,20,21)
    • InChI Key: HINGPNWZDGGIQH-UHFFFAOYSA-N
    • SMILES: S=C(NCC1C=NC=CC=1)NC1=CC=C2C=CC=CC2=C1

Computed Properties

  • Exact Mass: 293.09885
  • Monoisotopic Mass: 293.09866866g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 69Ų

Experimental Properties

  • PSA: 36.95
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